Cas no 2877673-38-4 (4-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine)

• Product Name: 4-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine
• CAS No: 2877673-38-4
• MF: C₁₄H₁₈F₂N₄O₃S
• MW: 360.379528522491
• CID: 5308735
• PubChem ID: 165432960
• Update Time: 2025-06-22

4-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine
• 2877673-38-4
• F6799-6213
• AKOS040878129
• [4-(Cyclopropylsulfonyl)-1-piperazinyl][6-(difluoromethyl)-2-methyl-4-pyrimidinyl]methanone

• Inchi： 1S/C14H18F2N4O3S/c1-9-17-11(13(15)16)8-12(18-9)14(21)19-4-6-20(7-5-19)24(22,23)10-2-3-10/h8,10,13H,2-7H2,1H3
• InChI Key： ZOKQFZTWISNQIU-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2CC2)(=O)=O)CC1)(C1C=C(C(F)F)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 360.10676795g/mol
• Monoisotopic Mass: 360.10676795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.7±60.0 °C(Predicted)
• pka: -1.56±0.43(Predicted)

Additional information on 4-[4-(cyclopropanesulfonyl)piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine

Introduction to 4-[4-(cyclopropanesulfonyl)-piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine (CAS No. 2877673-38-4)

4-[4-(cyclopropanesulfonyl)-piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine, identified by its CAS number 2877673-38-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this molecule, particularly the presence of a cyclopropanesulfonyl group and a piperazine-1-carbonyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The piperazine-1-carbonyl moiety is a well-known pharmacophore in drug design, often found in molecules targeting neurological and cardiovascular diseases. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a valuable component in the development of novel therapeutics. In contrast, the cyclopropanesulfonyl group introduces rigidity to the molecular structure, which can enhance binding affinity and selectivity. The combination of these two structural elements in 4-[4-(cyclopropanesulfonyl)-piperazine-1-carbonyl]-6-(difluoromethyl)-2-methylpyrimidine suggests that it may possess unique pharmacological properties.

The difluoromethyl group is another key feature of this compound, often incorporated into drug molecules to improve metabolic stability and binding affinity. This group can also influence the electronic properties of the molecule, affecting its interaction with biological targets. The presence of both the cyclopropanesulfonyl and difluoromethyl groups in 4-[4-(cyclopropanesulfonyl)-piperazine-1-carbonyl strong>] -6-(< strong >difluoromethyl strong >)-2-methylpyrimidine suggests that it may exhibit a broad spectrum of biological activities.

In recent years, there has been a growing interest in the development of small molecule inhibitors for various therapeutic targets. 4-[4-(< strong >cyclopropanesulfonyl strong >)-< strong >piperazine-1-carbonyl strong>] -6-(< strong >difluoromethyl strong >)-2-methylpyrimidine has been investigated as a potential lead compound for several drug discovery programs. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in cancer metabolism and signal transduction pathways.

The synthesis of 4-[4-(< strong >cyclopropanesulfonyl strong >)-< strong >piperazine-1-carbonyl strong>] -6-(< strong >difluoromethyl strong >)-2-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the < strong >cyclopropanesulfonyl strong > group necessitates specialized synthetic techniques to ensure high yield and purity. Similarly, the incorporation of the < strong >difluoromethyl strong > group requires careful handling to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a larger scale for research purposes.

The biological activity of 4-[4-(< strong >cyclopropanesulfonyl strong >)-< strong >piperazine-1-carbonyl strong>] -6-(< strong >difluoromethyl strong >)-2-methylpyrimidine has been evaluated in various cell-based assays and animal models. Preliminary studies suggest that this compound exhibits inhibitory activity against several target enzymes, including those involved in cancer cell proliferation and survival. These findings have prompted further investigation into its potential as a therapeutic agent. Additionally, the compound has shown promise in preclinical studies as an antagonist for certain neurotransmitter receptors, indicating its potential application in treating neurological disorders.

The structural features of 4-[4-(< strong >cyclopropanesulfonyl strong >)-< strong >piperazine-1-carbonyl strong>] -6-(< str ong >difluoromethyl str ong >)-2-methylpyrimidine also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify analogs with enhanced potency and selectivity. These computational approaches have already been used to generate several derivatives of this compound with improved pharmacological profiles. The combination of experimental synthesis and computational modeling provides a powerful platform for developing novel therapeutics based on this scaffold.

In conclusion, 4-[4-(< str ong>cyclopropanesulfonyl str ong])-1piperazinecarbonyl-] -6-(d) -2-methylpyrimidine (CAS No. 2877673-38-4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of both thecyclopropanesulfonylisopiperazinmoiety]anddifluoromethyland>group make it an attractive candidate for further exploration as a therapeutic agent.

The ongoing research into this compound underscores its importance as a lead molecule for drug discovery efforts aimed at treating various diseases.

The continued investigation into its biological activity will likely uncover new therapeutic applications.

This compound exemplifies the importance of interdisciplinary collaboration between organic chemists, medicinal biologists, and computational scientists in advancing our understanding of disease mechanisms and developing novel treatments.